Cas no 54629-90-2 (Pyridine,4-nitro-3-(2-phenylethenyl)-, 1-oxide)

• Product Name: Pyridine,4-nitro-3-(2-phenylethenyl)-, 1-oxide
• CAS No: 54629-90-2
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• CID: 368694
• PubChem ID: 6084894
• Update Time: 2025-04-19

Pyridine,4-nitro-3-(2-phenylethenyl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-nitro-3-(2-phenylethenyl)-, 1-oxide
• 4-nitro-1-oxido-3-(2-phenylethenyl)pyridin-1-ium
• 4-nitro-1-oxido-3-(2-phenylethenyl)pyridine
• NSC-52461
• 54629-90-2
• SCHEMBL14292150
• NSC52461

• Inchi： 1S/C13H10N2O3/c16-14-9-8-13(15(17)18)12(10-14)7-6-11-4-2-1-3-5-11/h1-10H/b7-6+
• InChI Key： ZWJLRFXTAQXYCQ-VOTSOKGWSA-N
• SMILES： [O-][N+]1C=CC(=C(C=1)/C=C/C1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.0692
• Monoisotopic Mass: 242.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• PSA: 70.08